Labelling studies in the biosynthesis of polyketides and non-ribosomal peptides
Natural Product Reports Pub Date: 2022-12-09 DOI: 10.1039/D2NP00071G
Abstract
Covering: 2015 to 2022
In this review, we discuss the recent advances in the use of isotopically labelled compounds to investigate the biosynthesis of polyketides, non-ribosomally synthesised peptides, and their hybrids. Also, we highlight the use of isotopes in the elucidation of their structures and investigation of enzyme mechanisms. The biosynthetic pathways of selected examples are presented in detail to reveal the principles of the discussed labelling experiments. The presented examples demonstrate that the application of isotopically labelled compounds is still the state of the art and can provide valuable information for the biosynthesis of natural products.
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